Cas no 62734-30-9 (Phenol, 4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-)

• Product Name: Phenol, 4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-
• CAS No: 62734-30-9
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 433774
• PubChem ID: 12363913
• Update Time: 2025-04-19

Phenol, 4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-
• 4-[3-(tert-butylamino)-2-hydroxypropoxy]phenol
• SCHEMBL10790889
• 62734-30-9
• DTXSID00494324
• CHEMBL3303446

• Inchi： 1S/C13H21NO3/c1-13(2,3)14-8-11(16)9-17-12-6-4-10(15)5-7-12/h4-7,11,14-16H,8-9H2,1-3H3
• InChI Key： SGBTYBFTCQAYEK-UHFFFAOYSA-N
• SMILES： OC(COC1C=CC(=CC=1)O)CNC(C)(C)C

Computed Properties

• Exact Mass: 239.15223
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• PSA: 61.72